Cas no 340825-13-0 (6-iodo-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 6-iodo-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 340825-13-0
• MF: C₁₀H₉IO
• MW: 272.082335233688
• MDL: MFCD09751536
• CID: 304315
• PubChem ID: 45489800
• Update Time: 2025-06-29

6-iodo-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone,3,4-dihydro-6-iodo-
• 6-IODO-1-TETRALONE
• 6-iodo-3,4-dihydro-2H-naphthalen-1-one
• 6-iodo-3,4-dihydro-1H-naphthalen-1-one
• 6-iodo-1,2,3,4-tetrahydronaphthalen-1-one
• 6-Iodo-alpha-Tetralone
• 1(2H)-Naphthalenone, 3,4-dihydro-6-iodo-
• Ilie75
• PubChem17906
• TUMAMZXVZVEYLU-UHFFFAOYSA-N
• 3557AJ
• FCH1324179
• OR41156
• SB12487
• VZ30781
• 6-Iodo-3,4-dihydro-2H-
• SY117561
• 6-Iodo-3,4-dihydro-1(2H)-naphthalenone
• FT-0652367
• 6-iodotetralin-1-one;6-Iodo-3,4-dihydronaphthalen-1(2H)-one
• 6-Iodo-3,4-dihydro-2H-naphthalen-l-one
• DS-15743
• FD10564
• CS-0020163
• SCHEMBL315147
• A822067
• MFCD09751536
• 6-Iodo-3 pound not4-dihydronaphthalen-1(2H)-one
• J-518804
• AM9651
• 340825-13-0
• EN300-3036065
• DTXSID60670465
• AKOS015915107
• DA-18119

• MDL： MFCD09751536
• Inchi： 1S/C10H9IO/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6H,1-3H2
• InChI Key： TUMAMZXVZVEYLU-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(CCCC=2C=1)=O

Computed Properties

• Exact Mass: 271.97000
• Monoisotopic Mass: 271.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.757±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 344.3°C at 760 mmHg
• Flash Point: 162.042°C
• Refractive Index: 1.644
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.81020
• Vapor Pressure: No data available

6-iodo-1,2,3,4-tetrahydronaphthalen-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-iodo-1,2,3,4-tetrahydronaphthalen-1-one

Introduction to 6-iodo-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 340825-13-0)

6-iodo-1,2,3,4-tetrahydronaphthalen-1-one, identified by its Chemical Abstracts Service (CAS) number 340825-13-0, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic ketone features a naphthalene core with a tetrahydronaphthalene substitution pattern, further functionalized by an iodine atom at the 6-position. The structural motif of this compound makes it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry and materials science.

The iodo-substituted tetrahydronaphthalenone structure is particularly intriguing due to its reactivity and versatility. The presence of the iodine atom at the 6-position enhances its utility as a synthetic building block. This iodine can participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of biaryl systems. Such transformations are pivotal in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the applications of tetrahydronaphthalenone derivatives in drug discovery. The tetrahydronaphthalenone scaffold is known for its ability to mimic certain biological structures, making it a suitable candidate for designing molecules with specific pharmacological properties. For instance, derivatives of this compound have been explored as potential inhibitors of various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

One notable area of research involving 6-iodo-1,2,3,4-tetrahydronaphthalen-1-one is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. By leveraging the reactivity of the iodine atom and the rigid structure of the tetrahydronaphthalenone core, researchers have developed novel inhibitors targeting specific kinases. These inhibitors have shown promise in preclinical studies and are being further optimized for therapeutic applications.

The synthetic utility of this compound extends beyond pharmaceutical applications. In materials science, tetrahydronaphthalenone derivatives have been investigated for their potential use in organic electronics. The conjugated system within the naphthalene ring can facilitate charge transport, making these compounds suitable candidates for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices.

Recent advancements in synthetic methodologies have also highlighted the importance of 6-iodo-1,2,3,4-tetrahydronaphthalen-1-one as a precursor for more complex structures. For example, palladium-catalyzed reactions have enabled efficient functionalization at various positions within the molecule, allowing for the creation of diverse libraries of derivatives. These libraries can then be screened for biological activity using high-throughput screening techniques.

The pharmacokinetic properties of compounds derived from tetrahydronaphthalenone are also subjects of interest. Researchers are exploring ways to optimize solubility, bioavailability, and metabolic stability to enhance their therapeutic efficacy. By modifying substituents on the tetrahydronaphthalenone core or employing prodrug strategies, it may be possible to improve their pharmacokinetic profiles.

In conclusion,6-iodo-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 340825-13-0) represents a versatile and valuable compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further exploration in drug discovery and advanced material design. As synthetic chemistry continues to evolve，this compound will undoubtedly play a significant role in future research endeavors.